(3S*,4S*)-1-{[(3-fluorobenzyl)amino]carbonyl}-4-propyl-3-pyrrolidinecarboxylic acid

• IUPAC Name: (3S,4S)-1-[(3-fluorophenyl)methylcarbamoyl]-4-propylpyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C16H21FN2O3/c1-2-4-12-9-19(10-14(12)15(20)21)16(22)18-8-11-5-3-6-13(17)7-11/h3,5-7,12,14H,2,4,8-10H2,1H3,(H,18,22)(H,20,21)/t12-,14-/m1/s1
• InChI Key: WFHRUQOZSOMMIG-TZMCWYRMSA-N
• Canonical SMILES: CCCC1CN(CC1C(=O)O)C(=O)NCC2=CC(=CC=C2)F
• Isomeric SMILES: CCC[C@@H]1CN(C[C@H]1C(=O)O)C(=O)NCC2=CC(=CC=C2)F
• Molecular Formula: C16H21FN2O3
• Molecular Weight: 308.35 g/mol

Description

Research on compounds with complex structures, such as "(3S,4S)-1-{[(3-fluorobenzyl)amino]carbonyl}-4-propyl-3-pyrrolidinecarboxylic acid"**, often involves detailed synthesis protocols, molecular structure elucidation, and analysis of both chemical and physical properties. These studies are crucial for developing new pharmaceuticals, materials, and understanding biological mechanisms.

Synthesis Analysis

The synthesis of complex organic compounds typically involves multi-step reactions, starting from simpler molecules. For example, the synthesis of pyridonecarboxylic acids as antibacterial agents involves preparation of compounds with substituted cyclic amino groups, indicating the importance of functional group manipulation in synthesis strategies (Egawa et al., 1984).

Molecular Structure Analysis

Molecular structure determination is often achieved through techniques like X-ray crystallography, NMR spectroscopy, and computational modeling. The crystal structures of compounds provide insights into their geometric configurations, which is critical for understanding their reactivity and properties. For instance, the crystal structure of tri(o-fluorobenzyl)tin esters of heteroaromatic carboxylic acid was determined, highlighting the importance of structural analysis in understanding compound behavior (Yin et al., 2004).

Chemical Reactions and Properties

Chemical properties of a compound are largely determined by its functional groups and molecular structure. The study of chemical reactions involves understanding how these compounds participate in or undergo various chemical transformations. For example, the reactivity of pyrrolidine derivatives towards acylation and their subsequent conversion into 3-acyltetramic acids illustrates the chemical behavior of nitrogen-containing cycles (Jones et al., 1990).